Cas no 2204255-39-8 ((1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride)
(1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride
- 2204255-39-8
- SCHEMBL19953221
- 1-{1H-pyrrolo[2,3-c]pyridin-2-yl}methanamine hydrochloride
- 1H-pyrrolo[2,3-c]pyridin-2-ylmethanamine;hydrochloride
- (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine HCl
- MFCD30537040
- F73954
- CS-0526723
- BS-46053
-
- Inchi: 1S/C8H9N3.ClH/c9-4-7-3-6-1-2-10-5-8(6)11-7;/h1-3,5,11H,4,9H2;1H
- InChI Key: UNUNPJLXCZCCKF-UHFFFAOYSA-N
- SMILES: Cl.N1C2C=NC=CC=2C=C1CN
Computed Properties
- Exact Mass: 183.0563250g/mol
- Monoisotopic Mass: 183.0563250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 137
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.7
(1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1229260-1g |
(1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride |
2204255-39-8 | 95% | 1g |
$600 | 2024-06-03 | |
| Aaron | AR01XCFP-100mg |
(1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride |
2204255-39-8 | 95% | 100mg |
$71.00 | 2025-02-12 | |
| Aaron | AR01XCFP-250mg |
(1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride |
2204255-39-8 | 95% | 250mg |
$122.00 | 2025-02-12 | |
| Aaron | AR01XCFP-1g |
(1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride |
2204255-39-8 | 95% | 1g |
$339.00 | 2025-02-12 | |
| 1PlusChem | 1P01XC7D-100mg |
(1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride |
2204255-39-8 | 97% | 100mg |
$97.00 | 2023-12-18 | |
| 1PlusChem | 1P01XC7D-250mg |
(1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride |
2204255-39-8 | 97% | 250mg |
$151.00 | 2023-12-18 | |
| 1PlusChem | 1P01XC7D-1g |
(1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride |
2204255-39-8 | 97% | 1g |
$357.00 | 2023-12-18 | |
| abcr | AB592877-250mg |
(1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride; . |
2204255-39-8 | 250mg |
€217.50 | 2024-07-20 | ||
| abcr | AB592877-1g |
(1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride; . |
2204255-39-8 | 1g |
€455.90 | 2024-07-20 | ||
| Ambeed | A556808-100mg |
(1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride |
2204255-39-8 | 95% | 100mg |
$62.0 | 2025-03-04 |
(1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride
Introduction to (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride (CAS No. 2204255-39-8)
(1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride, identified by the CAS number 2204255-39-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of heterocyclic amines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The pyrrolopyridine scaffold, a key structural feature of this molecule, is known for its presence in various bioactive natural products and synthetic drugs, making it a valuable scaffold for medicinal chemistry investigations.
The< strong> hydrochloride salt form of (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical applications. The< strong> methanamine moiety in the molecule contributes to its basic character, which can be crucial for interactions with biological targets such as enzymes and receptors. This compound has been studied for its potential role in modulating various biological pathways, particularly those involving neurotransmitter systems and inflammatory responses.
Recent research has highlighted the< strong> pharmacological significance of pyrrolopyridine derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds with this scaffold can exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The< strong> (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride has been investigated for its potential to interact with specific binding sites on target proteins, leading to modulatory effects on cellular processes.
In particular, the< strong> neuropharmacological potential of this compound has been explored in several preclinical studies. The pyrrolopyridine core is structurally similar to several known bioactive molecules that influence neurotransmitter release and receptor function. Preliminary findings suggest that (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride may have effects on systems involving dopamine and serotonin, which are critical for regulating mood, cognition, and motor control. These findings are particularly intriguing given the increasing interest in developing targeted therapies for neurological disorders.
The< strong> synthetic pathways for (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride have also been optimized to improve yield and purity. Advanced synthetic techniques have enabled the efficient construction of the pyrrolopyridine ring system, ensuring that the final product meets high pharmaceutical standards. These advancements in synthetic methodology are crucial for facilitating further research and development efforts.
The< strong> chemical properties of this compound make it a versatile building block for drug design. The presence of both nitrogen and oxygen heteroatoms in the pyrrolopyridine scaffold allows for multiple points of interaction with biological targets. Additionally, the< strong> hydrochloride salt form provides stability under various storage conditions, making it practical for both laboratory research and potential clinical applications.
Evaluation of the< strong> pharmacokinetic profile of (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride has revealed promising characteristics that could support its development into a lead compound. Studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential criteria for any drug candidate. These pharmacokinetic attributes suggest that the compound may exhibit good bioavailability and appropriate half-life upon systemic administration.
The< strong> toxicological assessment of this compound has also been conducted to ensure safety profiles suitable for further development. Preliminary toxicity studies have shown that (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride exhibits low acute toxicity at relevant doses. This finding is encouraging as it reduces concerns regarding safety risks associated with further preclinical and clinical testing.
The< strong> interdisciplinary approach required to investigate compounds like (1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride underscores the importance of collaboration between chemists, biologists, and pharmacologists. Such collaborations facilitate a comprehensive understanding of the compound's interactions with biological systems and its potential therapeutic benefits. The integration of computational modeling techniques has further enhanced our ability to predict and analyze these interactions accurately.
In conclusion,(1H-Pyrrolo[2,3-c]pyridin-2-yI)methylamine hydrochloride(CAS No.2204255—39—8)is a promising compound with significant potential in pharmaceutical research.Its unique structural features,combined with favorable pharmacological properties,make it an attractive candidate for further development.Ongoing studies aim to elucidate its mechanisms of action and explore its therapeutic applications,particularly in neurological disorders.With continued research,this compound may contribute to the discovery of novel treatments that address unmet medical needs.
2204255-39-8 ((1H-Pyrrolo[2,3-c]pyridin-2-yl)methanamine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)